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Compound of Interest

Compound Name: 4-Chlorothiophenol

Cat. No.: B041493 Get Quote

This guide provides a comprehensive overview of the nuclear magnetic resonance (NMR),

infrared (IR), and mass spectrometry (MS) data for 4-Chlorothiophenol. It is intended for

researchers, scientists, and professionals in drug development who require detailed spectral

information and experimental methodologies for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful analytical technique that provides detailed information about

the molecular structure of a compound. The following sections present the ¹H and ¹³C NMR

data for 4-Chlorothiophenol.

¹H NMR Spectral Data
The ¹H NMR spectrum of 4-Chlorothiophenol was acquired in deuterated chloroform (CDCl₃).

The chemical shifts (δ) are reported in parts per million (ppm) relative to tetramethylsilane

(TMS).

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.28 d 2H Ar-H (ortho to -SH)

~7.22 d 2H Ar-H (ortho to -Cl)

~3.49 s 1H S-H
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¹³C NMR Spectral Data
The ¹³C NMR spectrum of 4-Chlorothiophenol was also recorded in CDCl₃. The chemical

shifts (δ) are reported in ppm.

Chemical Shift (ppm) Assignment

~133.5 Ar-C (para to -SH)

~130.5 Ar-C (ortho to -SH)

~129.3 Ar-C (ortho to -Cl)

~127.9 Ar-C (ipso to -SH)

Experimental Protocol for NMR Spectroscopy
A solution of 4-Chlorothiophenol was prepared by dissolving approximately 10-20 mg of the

solid compound in about 0.7 mL of deuterated chloroform (CDCl₃). The solution was then

transferred to a 5 mm NMR tube. The spectra were recorded on a 400 MHz NMR

spectrometer.

NMR Experimental Workflow

Sample Preparation Data Acquisition Data Processing

Dissolve 4-Chlorothiophenol
in CDCl3

Transfer to
NMR Tube

Place tube in
400 MHz NMR Spectrometer

Acquire 1H and 13C
NMR Spectra

Process raw data
(FT, phasing, baseline correction)

Analyze spectra and
assign peaks

IR Spectroscopy (KBr Pellet) Workflow

Sample Preparation Pellet Formation Data Acquisition

Grind 1-2 mg of
4-Chlorothiophenol

Mix with 100-200 mg
of dry KBr

Grind mixture until
homogeneous

Load mixture
into pellet die Compress at ~8-10 tons Place pellet in

FTIR spectrometer Acquire IR spectrum
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Electron Ionization Mass Spectrometry Workflow

Sample Introduction Ionization Analysis and Detection

Introduce sample
into ion source Vaporize sample Bombard with 70 eV

electron beam
Formation of molecular

and fragment ions Accelerate ions Separate ions by
mass analyzer (m/z) Detect ions
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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